Pkc-IN-1

• IUPAC Name: [(2S,5R)-2,5-dimethyl-4-(oxan-4-ylmethyl)piperazin-1-yl]-[3-[(5-fluoro-2-methylpyrimidin-4-yl)amino]-6,6-dimethyl-1,4-dihydropyrrolo[3,4-c]pyrazol-5-yl]methanone
• InChI: InChI=1S/C25H37FN8O2/c1-15-12-33(16(2)11-32(15)13-18-6-8-36-9-7-18)24(35)34-14-19-21(25(34,4)5)30-31-22(19)29-23-20(26)10-27-17(3)28-23/h10,15-16,18H,6-9,11-14H2,1-5H3,(H2,27,28,29,30,31)/t15-,16+/m1/s1
• InChI Key: DKXZBPBWIGORKP-CVEARBPZSA-N
• Canonical SMILES: CC1CN(C(CN1C(=O)N2CC3=C(C2(C)C)NN=C3NC4=NC(=NC=C4F)C)C)CC5CCOCC5
• Isomeric SMILES: C[C@H]1CN([C@@H](CN1C(=O)N2CC3=C(C2(C)C)NN=C3NC4=NC(=NC=C4F)C)C)CC5CCOCC5
• Molecular Formula: C25H37FN8O2
• Molecular Weight: 500.6 g/mol

Description

PKC-IN-1 is a potent and selective inhibitor of protein kinase C (PKC), a family of serine/threonine kinases that play a crucial role in various cellular processes, including cell proliferation, differentiation, and apoptosis . This compound has been extensively studied for its potential therapeutic applications in cancer, neurological disorders, and cardiovascular diseases .

Scientific Research Applications

PKC-IN-1 has a wide range of scientific research applications:

Chemistry: This compound is used as a tool compound to study the role of protein kinase C in various chemical reactions and pathways.

Biology: In biological research, this compound is employed to investigate the signaling pathways mediated by protein kinase C and its impact on cellular functions.

Medicine: This compound has shown potential in the treatment of cancer, neurological disorders, and cardiovascular diseases by inhibiting the activity of protein kinase C.

Industry: In the pharmaceutical industry, this compound is used in the development of new therapeutic agents targeting protein kinase C.

Mechanism of Action

PKC-IN-1 exerts its effects by selectively binding to the ATP-binding site of protein kinase C, thereby inhibiting its kinase activity . This inhibition prevents the phosphorylation of downstream substrates, leading to the modulation of various cellular processes such as cell proliferation, differentiation, and apoptosis . The molecular targets and pathways involved include the regulation of gene expression, signal transduction, and cell cycle control .

Future Directions

Research on PKC and its inhibitors like Pkc-IN-1 is ongoing, with a focus on understanding their role in various diseases, especially cancer. Future research may explore the potential of this compound as a therapeutic agent in cancer treatment.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of PKC-IN-1 typically involves multiple steps, including the preparation of key intermediates and their subsequent coupling reactions. The final step involves the coupling of the intermediate with a suitable amine or other nucleophilic species under controlled conditions .

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but is optimized for large-scale production. This involves the use of high-yield reactions, efficient purification techniques, and stringent quality control measures to ensure the purity and consistency of the final product .

Chemical Reactions Analysis

Types of Reactions

PKC-IN-1 undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized under specific conditions, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can be used to modify the functional groups on this compound, altering its chemical properties.

Substitution: This compound can undergo nucleophilic substitution reactions, where one functional group is replaced by another.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are often used.

Substitution: Nucleophiles like amines and thiols are commonly employed in substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield hydroxylated derivatives, while reduction can produce amine or alcohol derivatives .

Comparison with Similar Compounds

PKC-IN-1 is unique in its high selectivity and potency towards protein kinase C compared to other inhibitors. Similar compounds include:

Bryostatin-1: A natural product that modulates protein kinase C activity but has a different mechanism of action and therapeutic profile.

Staurosporine: A broad-spectrum kinase inhibitor that targets multiple kinases, including protein kinase C, but lacks the selectivity of this compound.

Midostaurin: Another kinase inhibitor with activity against protein kinase C, used primarily in cancer therapy.

This compound stands out due to its specificity and effectiveness in targeting protein kinase C, making it a valuable tool in both research and therapeutic applications .